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Compound of Interest

Compound Name: n-Oleoyl serinol

Cat. No.: B1660185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Oleoyl serinol is an endogenous N-acyl amide, a class of lipid signaling molecules

structurally related to the endocannabinoids. While research on N-acyl amides has expanded,

the specific roles of N-Oleoyl serinol within the central nervous system (CNS) are still

emerging. This technical guide provides a comprehensive overview of the current

understanding of N-Oleoyl serinol in the CNS, including its proposed biosynthesis and

degradation, potential molecular targets and signaling pathways, and detailed experimental

protocols for its study. Given the limited direct research on N-Oleoyl serinol in the CNS, this

guide incorporates data from closely related N-acyl amino acids and the known pharmacology

of its putative targets to provide a foundational resource for researchers.

Biosynthesis and Degradation
The precise enzymatic pathways for the synthesis and degradation of N-Oleoyl serinol in the

CNS have not been fully elucidated. However, based on the known metabolism of other N-acyl

amino acids, a putative pathway can be proposed.

Proposed Biosynthesis:

N-Oleoyl serinol is likely synthesized by the condensation of oleic acid (or its activated form,

oleoyl-CoA) and L-serine. This reaction is expected to be catalyzed by an N-acyltransferase.
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While the specific enzyme has not been identified, enzymes such as peptidase M20 domain

containing 1 (PM20D1) have been shown to catalyze the formation of N-acyl amino acids[1].

The biosynthesis of L-serine itself within the CNS is primarily carried out by astrocytes from

glucose.
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1. Brain Tissue Homogenization

2. Lipid Extraction

 Add internal standard
 (e.g., d4-N-Oleoyl serinol)

3. Solid-Phase Extraction (SPE)

 Folch or Bligh-Dyer method

4. LC-MS/MS Analysis

 Elute with methanol

5. Data Analysis

 MRM detection
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1. Microglial Cell Culture & Treatment

2. Cell Lysis & Protein Quantification

 Treat with N-Oleoyl serinol

3. SDS-PAGE

 BCA assay

4. Protein Transfer to Membrane

 Separate proteins by size

5. Immunoblotting

 Incubate with primary antibodies
 (anti-pERK, anti-total ERK)

6. Detection & Analysis

 Add HRP-conjugated secondary antibody
 & chemiluminescent substrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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